Cas no 2171272-50-5 ((2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-hydroxybutanoic acid)

• Product Name: (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-hydroxybutanoic acid
• CAS No: 2171272-50-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6405048
• PubChem ID: 165560333
• Update Time: 2025-10-05

(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-hydroxybutanoic acid
• EN300-1522458
• (2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}-4-hydroxybutanoic acid
• 2171272-50-5

• Inchi： 1S/C24H26N2O6/c27-12-9-20(22(29)30)25-21(28)13-24(10-11-24)26-23(31)32-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20,27H,9-14H2,(H,25,28)(H,26,31)(H,29,30)/t20-/m1/s1
• InChI Key： GKBNVOKGFOTNGU-HXUWFJFHSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@@H](C(=O)O)CCO)=O)CC1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-hydroxybutanoic acid

Comprehensive Guide to (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-hydroxybutanoic Acid (CAS No. 2171272-50-5)

(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-hydroxybutanoic acid (CAS No. 2171272-50-5) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are crucial intermediates in the production of peptides and proteins. Its unique structure, featuring a cyclopropyl group and a hydroxybutanoic acid moiety, makes it a valuable building block in medicinal chemistry and drug development.

The compound's CAS number 2171272-50-5 is a key identifier for researchers and manufacturers seeking high-purity reagents for solid-phase peptide synthesis (SPPS). The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group is particularly important in modern peptide chemistry, as it offers excellent stability during synthesis while being easily removable under mild basic conditions. This characteristic has made (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-hydroxybutanoic acid a preferred choice for researchers working on peptide-based therapeutics and bioconjugation strategies.

Recent advancements in peptide drug discovery have increased the demand for specialized amino acid derivatives like CAS 2171272-50-5. The pharmaceutical industry's growing interest in cyclic peptide therapeutics and constrained amino acid analogs has highlighted the importance of compounds containing cyclopropyl groups, as they can impart enhanced metabolic stability and improved pharmacological properties to peptide drugs. The hydroxybutanoic acid component further expands the compound's utility in creating hydrophilic peptide segments or introducing post-translational modification mimics.

The synthesis and application of (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-hydroxybutanoic acid are subjects of significant research interest, particularly in the context of COVID-19 therapeutics development. Many recent studies have explored peptide-based inhibitors of viral proteases, where constrained amino acid derivatives play a crucial role. The compound's chiral center at the 2-position ensures stereochemical purity, which is essential for maintaining the biological activity of synthetic peptides.

Quality control of CAS 2171272-50-5 involves rigorous analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy to verify purity and structural integrity. The compound typically appears as a white to off-white powder with specific solubility characteristics in common organic solvents. Storage recommendations usually suggest keeping the material at 2-8°C in a dry environment to maintain stability, especially important for researchers conducting long-term peptide synthesis projects.

The market for Fmoc-protected amino acid derivatives like (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-hydroxybutanoic acid has seen steady growth, driven by increasing R&D investments in biopharmaceuticals and personalized medicine. Many suppliers now offer this compound with various purity grades, from research-grade (95%+) to ultra-pure (99%+) for critical applications. The pricing structure often reflects the complexity of synthesis and purification processes required for this specialized building block.

From a regulatory perspective, CAS 2171272-50-5 is generally classified as a research chemical with no significant restrictions for laboratory use. However, researchers should always consult their institutional guidelines and local regulations when handling any chemical substances. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound, following standard laboratory safety protocols for organic chemical handling.

The future applications of (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-hydroxybutanoic acid may expand into emerging fields such as peptide-based materials science and biodegradable polymers. Its structural features make it potentially valuable for creating novel biohybrid materials with tailored properties. Additionally, the compound's utility in peptide stapling techniques for stabilizing secondary structures continues to attract attention in both academic and industrial research settings.

For researchers considering the use of CAS 2171272-50-5 in their work, it's important to note that the compound's performance in solid-phase peptide synthesis may require optimization of coupling conditions due to the steric hindrance introduced by the cyclopropyl group. Various activation methods and coupling reagents have been reported in literature for similar constrained amino acid derivatives, which can serve as valuable references for method development.

In conclusion, (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-hydroxybutanoic acid represents an important tool in modern peptide chemistry and drug discovery. Its unique structural features and versatile applications make it a valuable compound for researchers working at the intersection of organic chemistry and biological sciences. As the field of peptide therapeutics continues to evolve, specialized building blocks like this will undoubtedly play an increasingly important role in developing next-generation pharmaceutical agents.